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Compound of Interest

Compound Name: Biuret-15N3

cat. No.: B12057607

In-Depth Technical Guide: Biuret-15N3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Biuret-15N3, a stable isotope-
labeled compound. The guide details its chemical properties, and while specific advanced
research applications for Biuret-15N3 are not extensively documented, this guide outlines its
likely role as a tracer and internal standard. Furthermore, it provides detailed protocols for the
widely used Biuret protein assay, the primary context for its unlabeled counterpart.

Core Compound Data: Biuret-15N3

Biuret-15N3 is a non-radioactive, stable isotope-labeled version of biuret, where the three
nitrogen atoms are replaced with the Nitrogen-15 (*>N) isotope. This labeling makes it a
valuable tool in various analytical and research applications, particularly in tracer studies and
as an internal standard for mass spectrometry-based quantification.

Property Value

CAS Number 287484-46-2
Molecular Weight 106.06 g/mol
Molecular Formula C2Hs515N302

Applications in Research and Drug Development
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Stable isotope-labeled compounds like Biuret-15N3 are crucial in the drug development
process and various research fields.[1][2] Their primary applications include:

e Metabolic Studies: >N labeled compounds are used to trace the metabolic fate of molecules
in biological systems.[3][4][5] By introducing Biuret-15N3, researchers can track its
degradation and the incorporation of its nitrogen atoms into other molecules.

o Quantitative Analysis: In techniques like mass spectrometry (MS), Biuret-15N3 can be used
as an internal standard. Since it is chemically identical to the unlabeled biuret but has a
different mass, it allows for precise quantification of the unlabeled compound in a sample.

e Tracer in Biosynthetic Pathways: °N-labeled precursors are instrumental in elucidating the
biosynthetic pathways of natural products.

While specific signaling pathways involving biuret are not well-defined, its metabolic pathway
has been studied, particularly in ruminants. These studies indicate that biuret is degraded to
urea and subsequently ammonia. The use of 1>N-labeled biuret could further elucidate these
and other metabolic processes in various organisms.

Below is a generalized workflow illustrating the use of an isotopically labeled compound such
as Biuret-15N3 in a research setting.
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A generalized workflow for utilizing Biuret-15N3 in metabolic studies.

Experimental Protocol: The Biuret Protein Assay

The Biuret test is a colorimetric assay used to determine the total protein concentration in a
sample. The principle of the assay is that in an alkaline environment, the copper(ll) ions in the
Biuret reagent form a coordination complex with the peptide bonds of proteins, resulting in a
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purple-colored solution. The intensity of the color is directly proportional to the protein
concentration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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